Cas no 2667-52-9 (Phosphorodithioic acid,O,O-bis(1-methylethyl) S-[[(1-methylethyl)thio]methyl] ester)

Phosphorodithioic acid,O,O-bis(1-methylethyl) S-[[(1-methylethyl)thio]methyl] ester structure
2667-52-9 structure
Product Name:Phosphorodithioic acid,O,O-bis(1-methylethyl) S-[[(1-methylethyl)thio]methyl] ester
CAS No:2667-52-9
MF:C10H23O2PS3
MW:302.457180261612
CID:279863
PubChem ID:75878
Update Time:2025-04-19

Phosphorodithioic acid,O,O-bis(1-methylethyl) S-[[(1-methylethyl)thio]methyl] ester Chemical and Physical Properties

Names and Identifiers

    • Phosphorodithioic acid,O,O-bis(1-methylethyl) S-[[(1-methylethyl)thio]methyl] ester
    • Phosphorodithioic acid O,O-bis(1-methylethyl)S-[[(1-methylethyl)thio]methyl] ester
    • Methanethiol, (isopropylthio)-, S-ester with O,O-diisopropylphosphorodithioate
    • 2667-52-9
    • Phosphorodithioic acid, O,O-diisopropyl S-((isopropylthio)methyl) ester
    • American cyanamid 12,013
    • starbld0008373
    • SCHEMBL11831664
    • O,O-Diisopropyl S-((isopropylthio)methyl) phosphorodithioate
    • O,O-Diisopropyl S-isopropyl mercaptomethyldithiophosphate
    • ENT-24724
    • DTXSID70949492
    • O,O-Dipropan-2-yl S-{[(propan-2-yl)sulfanyl]methyl} phosphorodithioate
    • TM 12013
    • Inchi: 1S/C10H23O2PS3/c1-8(2)11-13(14,12-9(3)4)16-7-15-10(5)6/h8-10H,7H2,1-6H3
    • InChI Key: CWEJGTFQSUAXKF-UHFFFAOYSA-N
    • SMILES: S(CSC(C)C)P(OC(C)C)(OC(C)C)=S

Computed Properties

  • Exact Mass: 302.05999
  • Monoisotopic Mass: 302.05978049g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 18.46

Phosphorodithioic acid,O,O-bis(1-methylethyl) S-[[(1-methylethyl)thio]methyl] ester Related Literature

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